![molecular formula C19H26ClNO4 B2826577 1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride CAS No. 1215605-65-4](/img/structure/B2826577.png)
1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride
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Description
1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride is a chemical compound that has been widely used in scientific research due to its unique properties.
Scientific Research Applications
- Researchers have developed a general, inexpensive, and versatile method for synthesizing (1H-benzo[d]imidazol-2-yl)(phenyl)methanone. This method involves the formation of C–N bonds using an aromatic aldehyde and o-phenylenediamine in the presence of N,N-dimethylformamide/sulfur. The resulting compound has potential applications in organic synthesis and drug discovery .
- (1H-benzo[d]imidazol-2-yl)(phenyl)methanone derivatives may exhibit anticancer properties. Researchers explore modifications to enhance their efficacy against specific cancer cell lines. These compounds could potentially inhibit tumor growth or induce apoptosis .
- The hydrochloride form of this compound might possess anti-inflammatory effects. Investigations into its mechanism of action and potential applications in treating inflammatory diseases (such as rheumatoid arthritis or inflammatory bowel disease) are ongoing .
- Due to its structural features, (1H-benzo[d]imidazol-2-yl)(phenyl)methanone derivatives could serve as neuroprotective agents. Researchers study their ability to prevent neuronal damage, enhance cognitive function, or mitigate neurodegenerative conditions .
- Quinoxaline, a related compound obtained from the absence of sulfur during synthesis, has demonstrated antimicrobial activity. Researchers investigate its potential as an antibiotic or antifungal agent .
- (1H-benzo[d]imidazol-2-yl)(phenyl)methanone derivatives may exhibit interesting photophysical properties, such as fluorescence or phosphorescence. These properties could find applications in sensors, imaging, or optoelectronic devices .
Synthetic Methodology
Anticancer Agents
Anti-inflammatory Activity
Neuroprotective Agents
Antimicrobial Properties
Photophysical Properties
properties
IUPAC Name |
1-[benzyl(2-hydroxyethyl)amino]-3-(2-methoxyphenoxy)propan-2-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO4.ClH/c1-23-18-9-5-6-10-19(18)24-15-17(22)14-20(11-12-21)13-16-7-3-2-4-8-16;/h2-10,17,21-22H,11-15H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYDXODMTSNXZLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(CN(CCO)CC2=CC=CC=C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzyl(2-hydroxyethyl)amino)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride |
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